Cas no 2228661-65-0 (tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate
• CAS No: 2228661-65-0
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6541458
• PubChem ID: 165945721
• Update Time: 2025-07-22

tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate
• tert-butyl N-[4-hydroxy-2-(piperidin-4-yl)phenyl]carbamate
• 2228661-65-0
• EN300-1874781

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-14-5-4-12(19)10-13(14)11-6-8-17-9-7-11/h4-5,10-11,17,19H,6-9H2,1-3H3,(H,18,20)
• InChI Key： YICCJFJTFYKDHQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1CCNCC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate

Research Brief on tert-Butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate (CAS: 2228661-65-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate (CAS: 2228661-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

One of the primary research focuses involving this compound has been its role in the synthesis of novel small-molecule inhibitors targeting specific kinases implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate exhibit potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. The study highlighted the compound's ability to serve as a versatile scaffold for further chemical modifications to enhance selectivity and potency.

In addition to its applications in kinase inhibition, recent research has also investigated the compound's potential in central nervous system (CNS) drug discovery. A preclinical study conducted by a team at the University of Cambridge revealed that structurally optimized analogs of tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate showed promising blood-brain barrier permeability and affinity for serotonin and dopamine receptors. These findings suggest potential applications in the treatment of neurological disorders such as Parkinson's disease and depression.

The synthetic accessibility of tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate has been another area of active investigation. A 2024 report in Organic Process Research & Development detailed an improved, scalable synthesis route for this compound, achieving an overall yield of 78% with high purity (>99%). This advancement addresses previous challenges in large-scale production and could facilitate its broader use in drug discovery programs.

From a structural perspective, computational modeling studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular dynamics simulations have revealed that the tert-butyl carbamate group plays a crucial role in stabilizing protein-ligand complexes through hydrophobic interactions, while the piperidine moiety contributes to binding affinity through hydrogen bonding networks. These computational findings have guided rational drug design efforts using this scaffold.

Looking forward, the versatility of tert-butyl N-4-hydroxy-2-(piperidin-4-yl)phenylcarbamate continues to inspire new research directions. Current investigations are exploring its incorporation into PROTAC (proteolysis targeting chimera) molecules and its potential as a building block for covalent inhibitors. The compound's unique combination of synthetic tractability and biological relevance positions it as a valuable tool in modern drug discovery.